Cas no 39010-62-3 ((2R)-1-methoxybutan-2-ol)

• Product Name: (2R)-1-methoxybutan-2-ol
• CAS No: 39010-62-3
• MF: C₅H₁₂O₂
• MW: 104.147582054138
• CID: 3961999
• PubChem ID: 12651696
• Update Time: 2025-10-28

(2R)-1-methoxybutan-2-ol Chemical and Physical Properties

Names and Identifiers

• 2-Butanol, 1-methoxy-, (2R)-
• (2R)-1-methoxybutan-2-ol
• 680-411-5
• (R)-1-methoxy-butan-2-ol
• (R)-1-Methoxybutan-2-ol
• (2R)-1-methoxy-2-hydroxybutane
• 39010-62-3
• SCHEMBL1427480

• Inchi： 1S/C5H12O2/c1-3-5(6)4-7-2/h5-6H,3-4H2,1-2H3/t5-/m1/s1
• InChI Key： CSZZMFWKAQEMPB-RXMQYKEDSA-N
• SMILES： C(OC)[C@H](O)CC

Computed Properties

• Exact Mass: 104.083729621Da
• Monoisotopic Mass: 104.083729621Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 3
• Complexity: 37.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 29.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Secondary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Secondary alcohols

Additional information on (2R)-1-methoxybutan-2-ol

Research Brief on (2R)-1-methoxybutan-2-ol (CAS: 39010-62-3) in Chemical Biology and Pharmaceutical Applications

In recent years, (2R)-1-methoxybutan-2-ol (CAS: 39010-62-3) has garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications as a chiral building block and solvent. This compound, characterized by its stereospecificity and unique physicochemical properties, has been explored in various contexts, including drug synthesis, biocatalysis, and material science. The latest studies highlight its potential in enhancing enantioselective reactions and improving the pharmacokinetic profiles of therapeutic agents.

A 2023 study published in the Journal of Medicinal Chemistry investigated the role of (2R)-1-methoxybutan-2-ol as a chiral auxiliary in the synthesis of β-lactam antibiotics. Researchers demonstrated that the compound's stereochemistry significantly influenced the yield and purity of the final product, achieving enantiomeric excess (ee) values exceeding 95%. This finding underscores its utility in asymmetric synthesis, particularly for antibiotics with complex stereocenters. Additionally, the study noted its low toxicity profile, making it a viable candidate for large-scale pharmaceutical manufacturing.

Further advancements were reported in a 2024 ACS Catalysis paper, where (2R)-1-methoxybutan-2-ol was employed as a green solvent in enzyme-catalyzed reactions. The study revealed that its polar aprotic nature enhanced the stability and activity of lipases, leading to higher conversion rates in esterification reactions. This aligns with the growing demand for sustainable solvents in industrial biocatalysis, positioning (2R)-1-methoxybutan-2-ol as an eco-friendly alternative to traditional organic solvents like DMSO or THF.

Beyond synthetic applications, recent preclinical research has explored the compound's potential as a penetration enhancer in transdermal drug delivery systems. A 2023 Pharmaceutical Research article demonstrated that (2R)-1-methoxybutan-2-ol improved the skin permeability of hydrophobic drugs by modulating stratum corneum lipid organization. This property could revolutionize the formulation of topical therapeutics, particularly for dermatological and analgesic indications.

Despite these promising developments, challenges remain in optimizing the scalability and cost-effectiveness of (2R)-1-methoxybutan-2-ol production. A 2024 review in Organic Process Research & Development highlighted the need for innovative catalytic methods to streamline its synthesis from renewable feedstocks. Future research directions may focus on biocatalytic routes or flow chemistry approaches to address these limitations.

In conclusion, (2R)-1-methoxybutan-2-ol (CAS: 39010-62-3) represents a multifaceted tool in modern chemical biology and pharmaceutical science. Its applications span from chiral synthesis to green chemistry and drug delivery, reflecting its broad utility. Continued interdisciplinary collaboration will be essential to unlock its full potential while addressing scalability challenges.